Cas no 166272-81-7 (4-Chloro-3-hydroxybenzoic Acid Methyl Ester)

• Product Name: 4-Chloro-3-hydroxybenzoic Acid Methyl Ester
• CAS No: 166272-81-7
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD11505968
• CID: 1005898
• PubChem ID: 11819787
• Update Time: 2025-06-28

4-Chloro-3-hydroxybenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-hydroxybenzoate
• 4-CHLORO-3-HYDROXY-BENZOIC ACID METHYL ESTER
• 4-Chloro-3-hydroxybenzoic Acid Methyl Ester
• DIHYDRO-FK506
• methyl 3-hydroxy-4-chlorobenzoate
• Benzoic acid, 4-chloro-3-hydroxy-, methyl ester
• Methyl 4-chloro-3-hydroxy-benzoate
• Methyl4-Chloro-3-hydroxybenzoate
• JTYWGSFSTNIJTA-UHFFFAOYSA-N
• TRA0058080
• AB64117
• SY023753
• AB0058390
• ST24025357
• Z4261
• CS-W003784
• EN300-1178559
• A882338
• DTXSID00473735
• AKOS006325459
• 166272-81-7
• SCHEMBL560243
• DB-064607
• FS-3726
• MFCD11505968

• MDL： MFCD11505968
• Inchi： 1S/C8H7ClO3/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4,10H,1H3
• InChI Key： JTYWGSFSTNIJTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=CC=1O

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53000
• LogP: 1.83220

4-Chloro-3-hydroxybenzoic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-Chloro-3-hydroxybenzoic Acid Methyl Ester

Professional Introduction to 4-Chloro-3-hydroxybenzoic Acid Methyl Ester (CAS No. 166272-81-7)

4-Chloro-3-hydroxybenzoic Acid Methyl Ester, identified by its Chemical Abstracts Service (CAS) number CAS No. 166272-81-7, is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its chloro and hydroxyl functional groups, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The structural features of this molecule make it a valuable intermediate in the development of various pharmacologically active agents.

The molecular structure of 4-Chloro-3-hydroxybenzoic Acid Methyl Ester consists of a benzoic acid core substituted with a methyl ester group at the carboxyl position and a chlorine atom at the para position relative to the hydroxyl group. This arrangement imparts unique reactivity, making it a useful building block for further functionalization. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxyl) groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, esterification, and condensation reactions.

In recent years, there has been growing interest in the exploration of benzoic acid derivatives for their potential therapeutic applications. Studies have highlighted the importance of hydroxyl and chloro-substituted benzoic acids in the development of antimicrobial, anti-inflammatory, and anticancer agents. The methyl ester derivative, in particular, has shown promise as a precursor for synthesizing more complex molecules with enhanced biological activity. Researchers have leveraged its structural flexibility to design novel compounds targeting specific disease pathways.

One of the most compelling aspects of 4-Chloro-3-hydroxybenzoic Acid Methyl Ester is its role in medicinal chemistry. The compound has been utilized in the synthesis of inhibitors targeting enzymes involved in metabolic disorders and cancer progression. For instance, derivatives of this molecule have been investigated for their ability to modulate the activity of cytochrome P450 enzymes, which play a crucial role in drug metabolism. The chloro group enhances binding affinity to enzyme active sites, while the hydroxyl group facilitates hydrogen bonding interactions, improving overall efficacy.

The pharmaceutical industry has also explored the use of 4-Chloro-3-hydroxybenzoic Acid Methyl Ester in the development of anti-inflammatory agents. Research indicates that certain benzoic acid derivatives exhibit significant inhibitory effects on inflammatory cytokines and signaling pathways. By modifying the substituents on the benzoic acid core, scientists have been able to fine-tune the pharmacological properties of these compounds. The methyl ester group provides a handle for further derivatization, allowing for the creation of analogs with improved solubility and bioavailability.

Furthermore, the agrochemical sector has shown interest in this compound due to its potential as a precursor for herbicides and fungicides. The structural motifs present in 4-Chloro-3-hydroxybenzoic Acid Methyl Ester are known to interact with biological targets in plants, affecting growth regulators and metabolic pathways. By synthesizing derivatives with optimized properties, researchers aim to develop environmentally friendly agrochemicals that enhance crop protection while minimizing ecological impact.

The synthetic methodologies employed in the preparation of 4-Chloro-3-hydroxybenzoic Acid Methyl Ester are also worth mentioning. Traditional approaches involve multi-step reactions starting from commercially available aromatic compounds. However, advances in catalytic processes have enabled more efficient synthetic routes, reducing waste and improving yields. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex benzoic acid derivatives with high precision.

In conclusion, 4-Chloro-3-hydroxybenzoic Acid Methyl Ester (CAS No. 166272-81-7) is a multifaceted compound with significant applications across multiple industries. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, offering opportunities for developing novel therapeutic agents. Additionally, its utility in agrochemical applications underscores its versatility as a chemical building block. As research continues to uncover new possibilities for this compound, its importance in science and industry is likely to grow further.